Cas no 61830-34-0 (2-Pyridinecarboxylic acid, 3-(methylthio)-, methyl ester)
61830-34-0 structure
Product Name:2-Pyridinecarboxylic acid, 3-(methylthio)-, methyl ester
CAS No:61830-34-0
MF:C8H9NO2S
MW:183.227560758591
CID:465129
PubChem ID:1214445
Update Time:2025-04-19
2-Pyridinecarboxylic acid, 3-(methylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 3-(methylthio)-, methyl ester
- methyl 3-methylsulfanylpyridine-2-carboxylate
- CHEMBL1479651
- 61830-34-0
- methyl 3-(methylsulfanyl)pyridine-2-carboxylate
- AJ-333/09217027
- HMS2605I14
- MLS000703038
- DTXSID70361039
- SMR000226861
- methyl 3-(methylsulfanyl)-2-pyridinecarboxylate
-
- Inchi: 1S/C8H9NO2S/c1-11-8(10)7-6(12-2)4-3-5-9-7/h3-5H,1-2H3
- InChI Key: PNWJCQQJYVXBNB-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CN=C1C(=O)OC
Computed Properties
- Exact Mass: 183.03547
- Monoisotopic Mass: 183.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.5Ų
Experimental Properties
- PSA: 39.19
2-Pyridinecarboxylic acid, 3-(methylthio)-, methyl ester Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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